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Compound of Interest |

7-
Compound Name: Aminodeacetoxycephalosporanic
acid

Cat. No.: B3021819

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 7-Aminodesacetoxycephalosporanic acid
(7-ADCA), a pivotal intermediate in the synthesis of a wide range of cephalosporin antibiotics.
This document covers its fundamental properties, nomenclature, synthesis, and analysis,
presenting key data in a structured format for ease of reference and comparison.

Nomenclature and Chemical Identity

7-ADCA is a core (B-lactam antibiotic intermediate. Its unambiguous identification is crucial for
research, development, and manufacturing.
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Identifier Value

CAS Number 22252-43-3[1][2][3]
(6R,7R)-7-amino-3-methyl-8-oxo-5-thia-1-

IUPAC Name ) ) )
azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid[4]
7-aminodesacetoxycephalosporanic acid, 7-
amino-3-methyl-3-cephem-4-carboxylic acid,

Synonyms . . .
Cephalexin Impurity B, Cefadroxil Related
Compound B[2][4][5]

Molecular Formula C8H10N2039[1]

Molecular Weight 214.24 g/mol [3][4]

Physicochemical Properties

The physical and chemical characteristics of 7-ADCA are critical for its handling, purification,
and use in synthetic processes.

Property Value

Appearance White to light yellow crystalline powder[1]
Solubility in Water 41.67 mg/mL (at pH 10 with NaOH)[5]
Solubility in NH40OH 50 mg/mL (at pH 9)[5]

Storage Temperature 2-8°C[3]

Biosynthesis of Cephalosporins featuring 7-ADCA

7-ADCA is a key precursor in the semi-synthetic production of several essential cephalosporin
antibiotics. The following diagram illustrates a simplified biosynthetic pathway highlighting the
central role of 7-ADCA.
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Semi-synthesis of Cephalosporins

Chemical & Enzymatic Conversion
Penicillin G Production

- Fermentation
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Caption: Biosynthetic pathway from Penicillin G to key cephalosporins via 7-ADCA.

Experimental Protocols
Enzymatic Synthesis of 7-ADCA from Penicillin G

This protocol outlines a common method for the production of 7-ADCA through a multi-step

chemical and enzymatic process starting from Penicillin G.

Workflow Diagram:
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Start: Penicillin G Potassium Salt

Step 1: Oxidation
(Hydrogen Peroxide)

v

Step 2: Ring Expansion
(Pyridine Hydrobromide & Oxalic Acid)

v

Step 3: Enzymatic Hydrolysis
(Immobilized Penicillin G Acylase)

v

Step 4: Extraction
(Dichloromethane)

v

Step 5: Crystallization
(Adjust pH with Sulfuric Acid & Ammonia)

v

Step 6: Filtration & Drying

End Product: 7-ADCA Crystals

Click to download full resolution via product page
Caption: Workflow for the synthesis of 7-ADCA from Penicillin G.
Methodology:

o Oxidation: Penicillin G potassium salt is used as the raw material. Hydrogen peroxide serves
as the oxidizing agent to convert Penicillin G to its sulfoxide.

» Ring Enlargement: A combination of pyridine hydrobromide and oxalic acid is used as a
catalyst for the ring expansion of the penicillin sulfoxide to form a cephalosporin
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intermediate.

e Enzymatic Hydrolysis: The resulting Cephalosporin G is dissolved in a 15% ammoniacal

solution to a concentration of 0.3 mol/L. Immobilized penicillin G acylase is added (70-100%

of the Cephalosporin G quality). The reaction is maintained at 30°C and a pH of

approximately 8.0 for 90 minutes.

o Extraction and Purification: After the reaction, the enzyme is leached. Dichloromethane is

added for extraction. The pH is adjusted to less than 1 with sulfuric acid at 25°C. The organic

phase is separated, and the aqueous phase is decolorized.

o Crystallization and Isolation: A 10% ammoniacal solution is added to the aqueous phase with

stirring to induce crystallization. The resulting 7-ADCA crystals are collected by filtration.

HPLC Analysis of 7-ADCA

This section details a reversed-phase high-performance liquid chromatography (RP-HPLC)

method for the separation and quantification of 7-ADCA and its related impurities.

Table: HPLC Method Parameters

Parameter Specification
Column C18 (5 pm, 4.6 mm x 250 mm)

) Phosphate buffer (5g K2HPO4 and 5g KH2PO4
Mobile Phase

in 1L water, pH 6.0) : Acetonitrile (92:8)

Detection Wavelength 254 nm
Column Temperature 35°C
Injection Volume 20 pL

Linear Range for 7-ADCA

0.02415 - 9.66 pg/mL (R? = 0.9998)[6]

Workflow Diagram for Sample Analysis:
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Caption: General workflow for the HPLC analysis of 7-ADCA.

This in-depth guide serves as a valuable resource for professionals in the pharmaceutical
sciences, providing essential technical information on 7-ADCA. The structured presentation of
data and detailed protocols aims to support research, development, and quality control
activities related to this critical cephalosporin intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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